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IOCETAMIC ACID IOCETAMIC ACID Iocetamic acid is a diagnostic aid (radiopaque medium)
3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid is an aromatic amide.
Brand Name: Vulcanchem
CAS No.: 16034-77-8
VCID: VC0096441
InChI: InChI=1S/C12H13I3N2O3/c1-5(12(19)20)4-17(6(2)18)11-8(14)3-7(13)10(16)9(11)15/h3,5H,4,16H2,1-2H3,(H,19,20)
SMILES: CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O
Molecular Formula: C12H13I3N2O3
Molecular Weight: 613.96 g/mol

IOCETAMIC ACID

CAS No.: 16034-77-8

Main Products

VCID: VC0096441

Molecular Formula: C12H13I3N2O3

Molecular Weight: 613.96 g/mol

IOCETAMIC ACID - 16034-77-8

CAS No. 16034-77-8
Product Name IOCETAMIC ACID
Molecular Formula C12H13I3N2O3
Molecular Weight 613.96 g/mol
IUPAC Name 3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid
Standard InChI InChI=1S/C12H13I3N2O3/c1-5(12(19)20)4-17(6(2)18)11-8(14)3-7(13)10(16)9(11)15/h3,5H,4,16H2,1-2H3,(H,19,20)
Standard InChIKey GSVQIUGOUKJHRC-UHFFFAOYSA-N
SMILES CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O
Canonical SMILES CC(CN(C1=C(C=C(C(=C1I)N)I)I)C(=O)C)C(=O)O
Colorform WHITE TO LIGHT CREAM-COLORED POWDER
Melting Point 224.0 °C
224-225 °C
Description Iocetamic acid is a diagnostic aid (radiopaque medium)
3-(N-acetyl-3-amino-2,4,6-triiodoanilino)-2-methylpropanoic acid is an aromatic amide.
Shelf Life UNSTABLE IN LIGHT
Solubility PRACTICALLY INSOL IN WATER; SOMEWHAT SOL IN ETHER, BENZENE; SLIGHTLY SOL IN ACETONE, CHLOROFORM
SLIGHTLY SOL IN ALCOHOL
Synonyms Cholebrine
iocetamic acid
N-acetyl-N-(3-amino-2,4,6-triiodophenyl)-2-methyl-beta-alanine
PubChem Compound 27648
Last Modified Nov 11 2021
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